2-[(4-bromophenyl)thio]-N-(2-hydroxy-4-nitrophenyl)acetamide

• IUPAC Name: 2-(4-bromophenyl)sulfanyl-N-(2-hydroxy-4-nitrophenyl)acetamide
• InChI: InChI=1S/C14H11BrN2O4S/c15-9-1-4-11(5-2-9)22-8-14(19)16-12-6-3-10(17(20)21)7-13(12)18/h1-7,18H,8H2,(H,16,19)
• InChI Key: MVFNZLZIJMRZCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])O)Br
• Molecular Formula: C14H11BrN2O4S
• Molecular Weight: 383.22 g/mol

Description

2-[(4-bromophenyl)thio]-N-(2-hydroxy-4-nitrophenyl)acetamide, also known as BPTAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(4-bromophenyl)thio]-N-(2-hydroxy-4-nitrophenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins that play a role in cancer cell growth or microbial cell division. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of various microbial strains.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and does not exhibit any significant side effects. In vitro studies have shown that this compound can selectively target cancer cells and microbial strains without affecting normal cells. This compound has also been shown to exhibit good stability in various biological environments.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(4-bromophenyl)thio]-N-(2-hydroxy-4-nitrophenyl)acetamide is its versatility in various fields of research, including medicinal chemistry, materials science, and catalysis. This compound is also relatively easy to synthesize and purify, making it accessible to researchers. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for 2-[(4-bromophenyl)thio]-N-(2-hydroxy-4-nitrophenyl)acetamide research. In medicinal chemistry, this compound could be further studied for its potential applications in cancer and antimicrobial therapy. In materials science, this compound could be used as a building block for the synthesis of novel materials with unique properties. In catalysis, this compound could be studied as a catalyst for various organic reactions, and its catalytic activity could be optimized through structural modifications. Overall, this compound shows great potential for future research and development in various fields.

Scientific Research Applications

2-[(4-bromophenyl)thio]-N-(2-hydroxy-4-nitrophenyl)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been investigated for its anticancer and antimicrobial properties. In materials science, this compound has been used as a building block for the synthesis of novel materials with potential applications in electronic devices and sensors. In catalysis, this compound has been studied as a catalyst for various organic reactions.